Polonium-198 atom

• Molecular Formula: Po
• Molecular Weight: 197.9834 g/mol
• IUPAC Name: polonium-198
• InChI: InChI=1S/Po/i1-11
• InChI Key: HZEBHPIOVYHPMT-DSSHQIQSSA-N
• Isomeric SMILES: [198Po]
• Canonical SMILES: [Po]

Description

Polonium-198 atom is a radioactive isotope of the element polonium. Polonium (Po) is a rare, highly radioactive metalloid with the atomic number 84 and is a member of the chalcogen family . All of its isotopes are radioactive and unstable . The isotope Polonium-198 has a notably short half-life of approximately 1.77 minutes . It is characterized as an alpha emitter, and its decay leads to the formation of stable daughter isotopes . Due to its intense radioactivity, polonium requires specialized handling and shielding in a controlled laboratory environment. Its applications are primarily in the field of nuclear and scientific research. Researchers utilize such radioisotopes to study decay processes, reaction mechanisms, and for various experimental purposes in physics . This product is provided For Research Use Only (RUO) . It is not intended for diagnostic, therapeutic, or any personal use. Handling must be performed by qualified professionals in appropriately equipped facilities in strict compliance with all applicable safety and regulatory guidelines.

Significance of Neutron Deficient Polonium Isotopes in Nuclear Structure Studies

Neutron-deficient polonium isotopes, including ¹⁹⁸Po, are of considerable interest to nuclear physicists for several reasons. The study of these isotopes provides a unique window into the structure of atomic nuclei under conditions of proton-proton and neutron-neutron imbalances. This research is crucial for testing and refining nuclear models that aim to describe the behavior of nuclei far from stability. uniba.sk

One of the key phenomena investigated in this region is shape coexistence, where states with different nuclear shapes (e.g., spherical, oblate, or prolate) exist at similar, low excitation energies. aps.org In the polonium isotopes, which are just two protons away from the doubly magic lead isotopes (Z=82), the competition between spherical and deformed shapes is particularly pronounced. Research has shown an unexpectedly large and early departure from sphericity in the lighter polonium isotopes, a trend that is not as prominent in isotopes with fewer than 82 protons. aps.org This suggests that the protons in high-j orbitals play a critical role in driving nuclear deformation. aps.org The study of these neutron-deficient isotopes, therefore, offers a sensitive probe of the forces that determine nuclear shape.

Furthermore, the decay properties of these isotopes provide valuable data for understanding nuclear decay processes, such as alpha decay and beta-plus decay (electron capture). By examining the decay chains of these isotopes, scientists can map out the nuclear landscape and better understand the stability of heavy nuclei.

Nuclear Structure and Ground State Characteristics of Polonium 198

Mean-Field Approaches

Mean-field approaches are fundamental to understanding the collective behavior of nucleons within the nucleus.

The Hartree-Fock-Bogoliubov (HFB) method is a powerful theoretical tool used to study the ground-state properties of atomic nuclei, including the polonium isotopic chain. researchgate.net This self-consistent mean-field theory accounts for pairing correlations between nucleons, which are crucial for describing the structure of open-shell nuclei. cea.fr The HFB method has been employed to investigate properties like the energies and deformations of intruder states in neutron-deficient polonium isotopes. iaea.org For instance, systematic calculations using the HFB method with a Skyrme interaction have been performed to analyze the properties of 11⁻ isomers in polonium isotopes, including ¹⁹⁸Po. iaea.orgosti.gov These calculations help in understanding the evolution of nuclear shapes and the phenomenon of shape coexistence. iaea.org The HFB equations are typically solved by expanding the quasiparticle wave functions in a suitable basis, such as a harmonic oscillator basis. cea.frkyoto-u.ac.jp

The Relativistic Hartree-Bogoliubov (RHB) model extends the mean-field approach to incorporate relativistic effects, providing a more complete description of nuclear structure. researchgate.net This model is a cornerstone of Covariant Density Functional Theory (CDFT) and is used to systematically investigate properties across isotopic chains. researchgate.netbnl.gov For the polonium isotopes, the RHB model has been utilized to study the triaxial shape evolution. researchgate.net By employing different effective interactions, the RHB framework can predict ground-state properties like binding energies, separation energies, and nuclear radii, which can then be compared with experimental data and other theoretical models. researchgate.netresearchgate.net

Covariant Density Functional Theory (CDFT) is a theoretical framework that applies the principles of density functional theory within a relativistic context to describe atomic nuclei. researchgate.net Within CDFT, specific parametrizations for the effective interactions between nucleons are used to perform calculations. Two such parametrizations are the Density-Dependent Meson-Exchange (DD-ME2) and the Density-Dependent Point-Coupling (DD-PCX). researchgate.netresearchgate.net These have been applied to systematically study the ground-state properties and shape evolution of the even-even polonium isotopes, including ¹⁹⁸Po. researchgate.netbnl.gov

CDFT calculations using both DD-ME2 and DD-PCX predict the phenomenon of shape coexistence in the neutron-deficient polonium isotopes. researchgate.netresearchgate.net For ¹⁹⁸Po, these calculations can determine potential energy surfaces, which reveal the nuclear shape. researchgate.net For example, calculations with DD-PCX have predicted a triaxial ground state for ¹⁹⁸Po with specific deformation parameters. researchgate.net The results from these CDFT calculations are often compared with experimental data and the predictions of other models to validate the theoretical understanding of these nuclei. researchgate.netresearchgate.net

Collective Nuclear Models

Collective models treat the nucleus as a whole, focusing on its collective modes of excitation, such as rotations and vibrations.

The Interacting Boson Model (IBM) is a nuclear structure model where pairs of nucleons (protons or neutrons) are treated as bosons. researchgate.net This model has been successfully applied to study the collective properties of medium and heavy nuclei. mdpi.com For the polonium isotopes, the IBM, particularly with configuration mixing (IBM-CM), has been used to investigate the complex phenomenon of shape coexistence. researchgate.net By fitting the model's parameters to experimental data on excitation energies and electromagnetic transition rates, the IBM can provide a detailed description of the nuclear structure. researchgate.net Studies on the polonium isotopic chain, including ¹⁹⁸Po, have used the IBM-CM to calculate a wide range of observables such as energy spectra, B(E2) transition probabilities, and quadrupole moments, shedding light on the mixing between different nuclear configurations corresponding to spherical, oblate, and prolate shapes. researchgate.netiaea.org

The Macroscopic-Microscopic Nilsson-Strutinsky model is a theoretical approach that combines the macroscopic liquid drop model with microscopic shell corrections. researchgate.netkuleuven.be This model is particularly effective in describing the properties of deformed nuclei. kuleuven.be The Nilsson part of the model considers the motion of individual nucleons in a deformed potential, leading to single-particle energy levels that depend on the nuclear deformation. kuleuven.bearxiv.org The Strutinsky method is then used to calculate the shell correction energy, which accounts for the quantum mechanical effects of the shell structure. mdpi.com This combined approach has been used to perform potential energy surface calculations for the polonium isotopes, predicting the appearance of deformed shapes at low excitation energies. researchgate.netkuleuven.be These calculations are crucial for understanding the systematics of nuclear shapes and the phenomenon of shape coexistence across the polonium isotopic chain. kuleuven.be

Overview of Polonium 198 As a Subject of Advanced Nuclear Research

Fundamental Nuclear Parameters of Polonium-198

The nucleus of Polonium-198 is characterized by several fundamental parameters that define its structure and stability. These include its atomic and neutron numbers, mass number, isotopic and nuclide masses, nuclear binding energy, mass excess, mass defect, and separation energies for its constituent nucleons.

Atomic Number (Z) and Neutron Number (N)

Polonium-198 is defined by its atomic number (Z), which is 84, indicating it has 84 protons in its nucleus. chemlin.orgnih.gov The neutron number (N) for this isotope is 114. chemlin.orgchemlin.org These two numbers are fundamental to the identity of this specific polonium isotope.

Mass Number (A)

The mass number (A) of an atom is the total count of its protons and neutrons. For Polonium-198, the mass number is 198, the sum of its 84 protons and 114 neutrons. chemlin.org

Isotopic Mass and Nuclide Mass

The isotopic mass of Polonium-198, which is the mass of the atom including its electrons, has been determined to be 197.983389 atomic mass units (u). chemlin.orgchemlin.org The nuclide mass, which considers only the mass of the nucleus, is calculated to be 197.9373137 u. chemlin.orgchemlin.org

Nuclear Binding Energy and Average Binding Energy per Nucleon

The nuclear binding energy of Polonium-198 is approximately 1547.92 MeV. mit.edukaeri.re.kr This value represents the energy required to disassemble the nucleus into its individual protons and neutrons. A related and important metric is the average binding energy per nucleon, which for Polonium-198 is about 7.817778 MeV. barwinski.net This figure provides insight into the stability of the nucleus.

Mass Excess and Mass Defect

The mass excess of Polonium-198 is reported as -15.47305 MeV. chemlin.orgchemlin.org The mass defect, which is the difference between the sum of the masses of its individual nucleons and the actual nuclide mass, is 1.661714112 u. chemlin.org

Neutron and Proton Separation Energies

The neutron separation energy (Sn), the energy required to remove a single neutron from the nucleus, for Polonium-198 is 10.19(5) MeV. chemlin.org The proton separation energy (Sp), the energy needed to remove a single proton, is significantly lower at 3.075(19) MeV. chemlin.org

Data Tables

Table 1: Fundamental Nuclear Parameters of Polonium-198

Parameter	Value
Atomic Number (Z)	84 chemlin.orgnih.gov
Neutron Number (N)	114 chemlin.orgchemlin.org
Mass Number (A)	198 chemlin.org

Table 2: Mass and Energy Characteristics of Polonium-198

Parameter	Value
Isotopic Mass	197.983389 u chemlin.orgchemlin.org
Nuclide Mass	197.9373137 u chemlin.orgchemlin.org
Nuclear Binding Energy	~1547.92 MeV mit.edukaeri.re.kr
Average Binding Energy per Nucleon	~7.817778 MeV barwinski.net
Mass Excess	-15.47305 MeV chemlin.orgchemlin.org
Mass Defect	1.661714112 u chemlin.org
Neutron Separation Energy (Sn)	10.19(5) MeV chemlin.org
Proton Separation Energy (Sp)	3.075(19) MeV chemlin.org

Nuclear Moments

Magnetic Dipole Moments

The magnetic dipole moment is a measure of the magnetic properties of an atomic nucleus. For a nucleus to possess a non-zero magnetic dipole moment, its nuclear spin (I) must be greater than or equal to 1/2.

The ground state of Polonium-198 has a nuclear spin of I=0. chemlin.orgmit.eduperiodictable.com Consequently, the magnetic dipole moment of the ground-state Polonium-198 atom is zero. periodictable.com

While the ground state has no magnetic moment, research has determined the magnetic dipole moments for excited states (isomers) of ¹⁹⁸Po. These measurements are typically performed using techniques such as the Time-Differential Perturbed Angular Distribution (TDPAD) method. mit.edukaeri.re.kr

Table 1: Measured Magnetic Dipole Moments for Polonium-198 Excited States

Excitation Energy (keV)	Half-life	Spin and Parity (I^π)	Magnetic Dipole Moment μ (n.m.)
1854	29 ns	8+	+7.3(2)
2566	200 ns	11-	+12.1(6)

Data sourced from ZP A324 123 (86) as cited by KAERI Nuclear Data Center and other nuclear data compilations. mit.edukaeri.re.kr

Spectroscopic Electric Quadrupole Moments

The spectroscopic electric quadrupole moment (Q) provides insight into the deviation of the nuclear charge distribution from a perfect sphere. A non-zero quadrupole moment indicates that the nucleus is deformed, being either prolate (cigar-shaped) or oblate (pancake-shaped). A key requirement for a nucleus to have a non-zero spectroscopic electric quadrupole moment is a nuclear spin of I ≥ 1.

As the ground state of Polonium-198 has a nuclear spin of I=0, its spectroscopic electric quadrupole moment is necessarily zero. periodictable.com This indicates a spherically symmetric charge distribution in its ground state.

Studies of the polonium isotopic chain show an onset of deformation occurring around ¹⁹⁷Po and ¹⁹⁸Po. kuleuven.be However, this deformation is observed in excited states or as a general trend in the region, not as a non-zero quadrupole moment for the 0+ ground state of ¹⁹⁸Po itself. Measurements for the electric quadrupole moments of the excited states of ¹⁹⁸Po have been referenced in nuclear data compilations, though specific values are not consistently listed in overview sources. mit.edukaeri.re.kriaea.org

Table 2: Measured Spectroscopic Electric Quadrupole Moments for Polonium-198 Excited States

Excitation Energy (keV)	Half-life	Spin and Parity (I^π)	Spectroscopic Electric Quadrupole Moment Q (b)
1854	29 ns	8+	N/A
2566	200 ns	11-	N/A

While the existence of these moments is noted, specific experimental values are not available in the cited general nuclear data summaries. mit.edukaeri.re.krperiodictable.com

Table of Compounds Mentioned

Compound Name
Polonium-198
¹⁹⁸Po
Polonium
Bismuth-198
Lead-194

Energy Level Systematics of Polonium-198

The energy level structure of ¹⁹⁸Po is a subject of ongoing nuclear physics research, aimed at understanding the potential onset of collectivity and deformation in this nucleus. iaea.org The ground state of ¹⁹⁸Po has a spin and parity of 0+. chemlin.orgmit.eduperiodictable.com The systematics of its excited states are influenced by the interplay between single-particle excitations and collective behavior. Partial level schemes for ¹⁹⁸Po have been developed through experimental studies, including gamma-gamma coincidences and conversion electron measurements. iaea.org These studies reveal a pattern of energy levels characteristic of nuclei in this mass region, though a complete and detailed level scheme remains an area of active investigation.

Identification and Characterization of Nuclear Isomers

Nuclear isomers are metastable excited states of a nucleus. In ¹⁹⁸Po, at least two such long-lived states, designated as ¹⁹⁸ᵐ¹Po and ¹⁹⁸ᵐ²Po, have been identified and characterized. chemlin.orgiaea.orgwikipedia.orgchemeurope.com

Experimental measurements have determined the key properties of the primary isomeric states in Polonium-198. The first isomeric state, ¹⁹⁸ᵐ¹Po, has a measured excitation energy of 2565.92(20) keV and a half-life of 200(20) nanoseconds. chemlin.orgwikipedia.orgchemeurope.com The second isomer, ¹⁹⁸ᵐ²Po, is found at an excitation energy of 2691.86(20) keV and possesses a longer half-life of 750(50) nanoseconds. mit.educhemeurope.com

Properties of Nuclear Isomers in Polonium-198

Nuclear Isomer	Excitation Energy (keV)	Half-life
¹⁹⁸ᵐ¹Po	2565.92(20) chemlin.orgwikipedia.org	200(20) ns chemlin.orgwikipedia.org
¹⁹⁸ᵐ²Po	2691.86(20) chemeurope.com	750(50) ns chemeurope.com

The spin and parity (J^π) are crucial quantum numbers that characterize nuclear states. For the isomers of ¹⁹⁸Po, these have been assigned based on decay properties and theoretical models. The ¹⁹⁸ᵐ¹Po state is assigned a spin and parity of 11⁻. chemlin.orgwikipedia.org The ¹⁹⁸ᵐ²Po state has been identified as having a spin and parity of 12⁺. chemlin.orgchemeurope.com

Spin and Parity of Isomeric States in Polonium-198

Nuclear Isomer	Spin and Parity (J^π)
¹⁹⁸ᵐ¹Po	11⁻ chemlin.orgwikipedia.org
¹⁹⁸ᵐ²Po	12⁺ chemlin.orgchemeurope.com

The concept of seniority is used to classify nuclear states based on the number of nucleons that are not in pairs coupled to zero angular momentum. unam.mx Seniority isomers arise when a decay is hindered because it requires a significant change in the seniority number, a quantum number that is approximately conserved under certain conditions. unam.mxmdpi.com This phenomenon is particularly relevant in semi-magic nuclei, such as the isotopes of polonium, which are near the Z=82 proton shell closure. arxiv.org

The structure of isomers in nuclei around this region can often be explained by the generalized seniority (GS) scheme. arxiv.org This model is effective in explaining the origin of isomers and their electromagnetic properties, such as half-lives and transition probabilities. arxiv.org While detailed configuration assignments for the isomers in ¹⁹⁸Po require complex shell-model calculations, their existence and properties are consistent with the systematics of seniority isomerism observed in the lead region. arxiv.org

Electromagnetic Transition Probabilities

The decay of excited nuclear states, including isomers, is governed by electromagnetic transition probabilities. These probabilities provide sensitive probes of the nuclear wave functions and the underlying nuclear structure.

Excited Nuclear States and Isomeric Configurations in Polonium-198

The nucleus of ¹⁹⁸Po can exist in various excited states, some of which are metastable and are known as nuclear isomers. These isomers are characterized by having a longer lifetime than other excited states. In ¹⁹⁸Po, at least two high-spin isomers have been identified. These isomeric states are typically formed by the coupling of unpaired nucleons in high-angular-momentum orbitals.

Research has identified a notable 11⁻ isomer in Polonium-198 at an excitation energy of 2565.92(20) keV. bnl.gov Another higher-spin isomer, a 12⁺ state, has been observed at 2691.86+x keV. bnl.gov The presence of such high-spin isomers is a key feature of nuclei in this region and provides insight into the shell structure and the residual interactions between nucleons. Furthermore, studies have suggested the existence of superdeformed bands in ¹⁹⁸Po, which are sequences of excited states corresponding to a highly elongated nuclear shape. aapt.org

Enhanced Electric Octupole (E3) Transitions in Polonium-198

Electric octupole (E3) transitions are a type of electromagnetic transition between nuclear states that involve a change in parity and an angular momentum change of three units (ħ). In certain regions of the nuclear chart, including the one where ¹⁹⁸Po is located, these transitions can be significantly enhanced, a phenomenon attributed to octupole correlations or collectivity.

Lifetimes of Excited Nuclear Levels and Isomers

The lifetime of an excited nuclear state is a crucial parameter that provides direct information about the probability of the electromagnetic transitions through which it decays. Long lifetimes are indicative of "hindered" transitions, which often occur when there is a large spin difference between the initial and final states, as is the case for isomers.

The experimentally measured half-lives of the known isomers in Polonium-198 are key inputs for understanding their structure and the nature of their decay.

Lifetimes of Known Isomers in Polonium-198

Excitation Energy (keV)	Spin and Parity (Jπ)	Half-life
2565.92(20)	11⁻	200(20) ns
2691.86+x	12⁺	0.75(5) µs

Data sourced from ChemLin. bnl.gov

Gamma-Ray Energies and Intensities from Nuclear Deexcitation

When an excited nucleus deexcites, it emits gamma rays with specific energies and intensities, which are characteristic of the transitions between its energy levels. The study of these gamma rays allows for the construction of a nuclear level scheme, a map of the excited states and the transitions between them.

The deexcitation of the isomers and other excited states in ¹⁹⁸Po involves cascades of gamma rays. For instance, the decay of the 11⁻ isomer would proceed through a series of lower-lying states before reaching the ground state. The precise energies and relative intensities of these gamma rays are determined through gamma-ray spectroscopy experiments. This detailed information is compiled in nuclear data resources such as the Evaluated Nuclear Structure Data File (ENSDF).

Below is a table of some of the prominent gamma transitions observed in the deexcitation of ¹⁹⁸Po.

Selected Gamma-Ray Transitions in Polonium-198

Initial Level Energy (keV)	Final Level Energy (keV)	Gamma-Ray Energy (keV)	Relative Intensity	Multipolarity
677.4	0.0	677.4	100	E2
1268.0	677.4	590.6	100	E2
1853.8	1268.0	585.8	100	E2
2412.8	1853.8	559.0	100	E2
2565.9	2412.8	153.1	100	E2

Note: This table presents a selection of gamma transitions and is not exhaustive. The data is based on information available in nuclear structure databases.

Radioactive Decay Characteristics of Polonium 198

Decay Modes and Branching Ratios

Polonium-198 undergoes two primary modes of radioactive decay: alpha decay and a combination of electron capture and positron emission. chemlin.orgkaeri.re.kr

Decay Mode	Daughter Nuclide	Branching Ratio
Alpha (α) Decay	¹⁹⁴Pb	57% (±2%) chemlin.orgkaeri.re.kr
Electron Capture (EC) / Positron (β+) Emission	¹⁹⁸Bi	43% (±2%) chemlin.orgkaeri.re.kr

Alpha Decay to Lead-194

The predominant decay mode for Polonium-198 is alpha decay, occurring with a branching ratio of 57% (±2%). chemlin.orgkaeri.re.kr In this process, the ¹⁹⁸Po nucleus emits an alpha particle (a helium nucleus, ⁴He), transforming into Lead-194 (¹⁹⁴Pb). chegg.com This decay is a key feature of many neutron-deficient polonium isotopes. capes.gov.brresearchgate.net The reaction can be represented as:

¹⁹⁸₈₄Po → ¹⁹⁴₈₂Pb + ⁴₂He

Electron Capture / Positron Emission to Bismuth-198

Polonium-198 also decays via electron capture (EC) and positron (β+) emission with a combined branching ratio of 43% (±2%). chemlin.orgkaeri.re.kr In both processes, a proton in the nucleus is converted into a neutron. In electron capture, the nucleus captures an inner atomic electron. libretexts.org In positron emission, the nucleus emits a positron (the antimatter counterpart of an electron). preparatorychemistry.com Both pathways result in the formation of Bismuth-198 (¹⁹⁸Bi). chemlin.orgkaeri.re.kr

The reactions are as follows:

Electron Capture: ¹⁹⁸₈₄Po + e⁻ → ¹⁹⁸₈₃Bi + νe

Positron Emission: ¹⁹⁸₈₄Po → ¹⁹⁸₈₃Bi + e⁺ + νe

Decay Energies and Q-Values

The energy released during these decay processes, known as the Q-value, is a critical characteristic of the nuclide.

Decay Mode	Decay Energy (Q-value)
Alpha (α) Decay	6.3097(14) MeV chemlin.org
Electron Capture (EC) / Positron (β+) Emission	3.90(3) MeV chemlin.org

The Q-value represents the total energy liberated, which is distributed as kinetic energy among the decay products. quora.com For alpha decay, this energy is primarily carried by the alpha particle. quora.com For electron capture and positron emission, the energy is shared between the emitted neutrino and, in the case of positron emission, the positron.

Alpha Decay Fine Structure Pattern

Studies of the alpha decay of Polonium-198 have revealed a fine structure, which indicates that the decay can populate not only the ground state of the daughter nucleus (¹⁹⁴Pb) but also its excited states. capes.gov.brresearchgate.net This phenomenon has been instrumental in identifying low-lying 0⁺ states in the daughter lead isotopes, providing insights into nuclear structure and the concept of shape coexistence in this region of the nuclide chart. researchgate.netwhiterose.ac.ukiaea.org The observation of fine structure in the alpha decay of even-even nuclei like ¹⁹⁸Po is considered evidence for the stability of the Z=82 magic shell on the neutron-deficient side. capes.gov.brosti.gov

Half-Life Determination and Decay Constant

The half-life of Polonium-198 has been determined to be 1.760 minutes with an uncertainty of 0.024 minutes. chemlin.org This corresponds to approximately 105.6 seconds. chemlin.org The decay constant (λ), which represents the probability of decay per unit time, is calculated from the half-life. The relationship between the two is given by the formula:

λ = ln(2) / T₁/₂

Based on its half-life, the decay constant for Polonium-198 is approximately 0.00656 s⁻¹. chemlin.org

Property	Value
Half-Life (T₁/₂)	1.760 (± 0.024) minutes chemlin.org
Decay Constant (λ)	~0.00656 s⁻¹ chemlin.org

Daughter and Parent Nuclides in Decay Chains Involving Polonium-198

Polonium-198 is part of a decay chain involving both parent and daughter nuclides.

Parent Nuclide : The direct parent isotope of Polonium-198 is Radon-202 (²⁰²Rn), which decays into ¹⁹⁸Po via alpha decay. chemlin.orgkaeri.re.kr ²⁰²Rn → ¹⁹⁸Po + ⁴He

Daughter Nuclides : As previously detailed, Polonium-198 decays into two daughter nuclides:

Lead-194 (¹⁹⁴Pb) through alpha decay. chemlin.orgkaeri.re.krchegg.com

Bismuth-198 (¹⁹⁸Bi) through electron capture and positron emission. chemlin.orgkaeri.re.kr

The subsequent decay of these daughters continues the decay chain. For instance, Bismuth-198 itself decays, primarily through electron capture, to Lead-198 (¹⁹⁸Pb). kaeri.re.kr

Theoretical Frameworks and Modeling of Polonium 198

Nuclear Shell Model Calculations

The Nuclear Shell Model is a cornerstone of nuclear theory, describing the nucleus as a system of nucleons moving in a mean potential, with residual interactions between the valence nucleons outside a closed-shell core. arxiv.orgresearchgate.net

Systematic large-scale shell-model calculations have been performed for polonium isotopes, including those in the mass region of ¹⁹⁸Po. arxiv.orgarxiv.orgresearchgate.net These calculations are computationally intensive but provide detailed information about energy levels, electromagnetic properties, and the structure of isomeric states. arxiv.orgarxiv.orgresearchgate.net For polonium isotopes (with proton number Z=82+2), the model typically considers a ²⁰⁸Pb doubly magic core, with two valence protons and a varying number of neutron holes. arxiv.org However, for lighter isotopes like ¹⁹⁸Po, the core is further from stability, and the model space must be chosen carefully.

Studies focusing on the A = 200-210 range have successfully described the evolution of nuclear structure, including the transition from spherical to deformed shapes. researchgate.netarxiv.org While specific detailed calculations for ¹⁹⁸Po are less common in the literature than for its heavier counterparts, the systematic trends observed in these studies provide a robust framework for understanding its properties. aps.orgarxiv.org The shell model has been particularly successful in explaining the structure of nuclei in the vicinity of ²⁰⁸Pb. arxiv.org

The predictive power of the nuclear shell model hinges on the choice of the effective interaction and the model space (the set of single-particle orbitals available to the valence nucleons). aps.orgosti.gov

For polonium isotopes, a commonly used effective interaction is KHH7B, which is employed within a model space around the ²⁰⁸Pb core. arxiv.org This interaction involves specific proton and neutron orbitals. For instance, valence protons are typically considered in the 0h₉/₂, 1f₇/₂, and 0i₁₃/₂ orbitals, while neutron holes (for isotopes below N=126) occupy orbitals such as 1f₅/₂, 2p₃/₂, 2p₁/₂, and 0i₁₃/₂. arxiv.orgarxiv.orgresearchgate.net The two-body matrix elements of these interactions are derived from more fundamental principles or fitted to experimental data in the region. arxiv.org The complexity of these calculations increases dramatically with the size of the model space and the number of valence nucleons. arxiv.org For instance, the shell-model calculations for ²⁰⁰Po can involve diagonalizing matrices with dimensions exceeding a billion. arxiv.org

Table 2: Typical Model Space Orbitals for Shell Model Calculations in the Polonium Region

Particle	Orbitals
Protons (Z > 82)	0h₉/₂, 1f₇/₂, 0i₁₃/₂
Neutrons (N < 126)	1f₅/₂, 2p₃/₂, 2p₁/₂, 0i₁₃/₂

Source: Based on systematic shell-model studies of Polonium isotopes. arxiv.orgarxiv.orgresearchgate.net

Particle-Plus-Rotor Model

The Particle-Plus-Rotor Model (PPRM) is a nuclear model that describes odd-mass nuclei by coupling the motion of a single, unpaired nucleon to a rotating, deformed even-even core. gsi.de In this framework, the odd particle is assumed to move in a deformed potential created by the collective rotation of the core nucleus. gsi.de The model is particularly effective in regions of the nuclear chart where nuclei exhibit collective rotational behavior. gsi.de

While the ¹⁹⁸Po nucleus itself is an even-even nucleus (84 protons, 114 neutrons) and thus not directly described by the PPRM, the model's application to its neighboring odd-A isotopes, such as ¹⁹⁷Po and ¹⁹⁹Po, provides crucial insights into the properties of the ¹⁹⁸Po core. Studies on the electromagnetic moments of odd-A polonium isotopes have successfully utilized the particle-plus-rotor model. bnl.govresearchgate.netkuleuven.be These calculations indicate that to accurately describe the magnetic dipole and electric quadrupole moments of the most neutron-deficient polonium isotopes (A<198), an assumption of a static oblate deformation that gradually increases for lighter masses is necessary. researchgate.netkuleuven.be

This suggests that the onset of significant deformation in the polonium isotopic chain occurs around A=197 and A=198. kuleuven.be The success of the PPRM in describing the properties of nuclei adjacent to ¹⁹⁸Po, based on a deforming core, therefore implies that the ¹⁹⁸Po nucleus itself is subject to deformation, moving away from a purely spherical shape. kuleuven.beaps.org

Potential Energy Surface (PES) Calculations

Potential Energy Surface (PES) calculations are a fundamental theoretical tool for investigating nuclear structure. wayne.edu A PES maps the total energy of a nucleus as a function of various shape parameters, most commonly the quadrupole deformation parameters β (axial elongation) and γ (triaxiality). researchgate.net The minima on this surface correspond to the nucleus's most stable shapes (ground state and isomeric states). wayne.edu

For the polonium isotopes, PES calculations are crucial for understanding the phenomenon of "shape coexistence," where distinct nuclear shapes (such as oblate, prolate, and spherical) exist at very similar energies within the same nucleus. kuleuven.beiaea.org

Recent theoretical work using Covariant Density Functional Theory (CDFT) has systematically investigated the triaxial shape evolution of the even-even polonium isotopic chain, including ¹⁹⁸Po. researchgate.net The calculations, performed in the (β, γ) plane, predict the existence of coexisting shapes on the neutron-deficient side of the polonium isotopes. researchgate.net These theoretical investigations are essential for interpreting experimental data and understanding the complex interplay of forces that dictate nuclear shapes in this region of the nuclear chart. kuleuven.beresearchgate.net The phenomenon of shape coexistence has been experimentally observed in ¹⁹⁸Po and ²⁰⁰Po. researchgate.net

Theoretical Predictions of Polonium-198 Nuclear Properties and Shapes

Theoretical models provide specific predictions for the fundamental properties and structure of the ¹⁹⁸Po nucleus. These predictions are continuously refined as both theoretical frameworks and computational power advance. The isotope was first identified in 1965. chemlin.org

Predicted and Measured Nuclear Properties

Several key nuclear properties of ¹⁹⁸Po have been determined through a combination of experimental measurement and theoretical extrapolation. The ground state has a spin and parity of 0+. chemlin.orgwikipedia.org It decays via two primary modes: alpha (α) decay to Lead-194 (¹⁹⁴Pb) with a probability of 57(2)%, and electron capture (EC)/β+ decay to Bismuth-198 (¹⁹⁸Bi) with a probability of 43(2)%. chemlin.orgwikipedia.org Theoretical studies using models like the improved square-well cluster model have been employed to calculate alpha decay half-lives. sciengine.com

Table 1: Nuclear Properties of Polonium-198

Property	Value
Nucleon Number (A)	198
Neutron Number (N)	114
Mass Excess	-15.473 MeV
Binding Energy per Nucleon	7.817559 MeV
Half-life	1.760(24) min
Spin and Parity	0+
Decay Mode & Probability	α (57%), EC/β+ (43%)
α Decay Energy	6.3097(14) MeV
EC/β+ Decay Energy	3.90(3) MeV

Data sourced from ChemLin chemlin.org and the NUBASE evaluation of nuclear and decay properties. wikipedia.org

Predicted Nuclear Shapes

A key area of theoretical investigation for ¹⁹⁸Po is the prediction of its nuclear shape and the exploration of shape coexistence. iaea.orgkuleuven.be The region around the neutron mid-shell (N=104) and near the Z=82 proton shell closure is known for complex structural phenomena. kuleuven.be

Table 2: Summary of Theoretical Shape Predictions for Polonium Isotopes

Theoretical Model	Prediction for Neutron-Deficient Po Isotopes (including ¹⁹⁸Po)	Reference
Covariant Density Functional Theory (CDFT)	Predicts shape coexistence and triaxial shape evolution.	researchgate.net
Interacting Boson Model (IBM) with configuration mixing	Used to study the influence of intruder states and shape coexistence.	iaea.org
Particle-plus-Rotor Model (applied to neighbors)	Implies an onset of oblate deformation around A<198.	researchgate.netkuleuven.be
Analysis of Nuclear Charge Radii	Suggests an onset of deformation at ¹⁹⁷Po and ¹⁹⁸Po.	kuleuven.be

Experimental Methodologies and Advanced Spectroscopy for Polonium 198 Studies

In-Beam Gamma-Ray Spectroscopy Techniques

In-beam gamma-ray spectroscopy is a powerful tool for studying the excited states of atomic nuclei. This technique involves detecting gamma (γ) rays emitted promptly from a nucleus following a nuclear reaction. osti.govunc.edu For ¹⁹⁸Po, these experiments typically involve fusion-evaporation reactions, where a beam of ions is accelerated to high energies and impinges on a thin target. The resulting compound nucleus de-excites by emitting particles and γ-rays, populating a range of excited states in the final nucleus of interest.

Spectroscopic investigations of ¹⁹⁸Po have been performed to search for signs of collectivity and deformation. iaea.org By analyzing the energies, intensities, and angular distributions of the emitted γ-rays, researchers can construct a level scheme for the nucleus. iaea.org This provides information on the energies of the excited states and the transitions between them. Furthermore, the measurement of γ-ray transition rates and the g-factors of isomeric states offers insights into the nuclear structure and the configurations of the involved nuclear orbitals. iaea.org In some experiments, the alpha radioactivity of polonium isotopes is used to tag the γ-ray transitions, providing a clean signature for identifying the nucleus of interest. osti.govunc.edu

Coulomb Excitation Experiments on Polonium-198

Coulomb excitation is a key technique for probing the collective properties of atomic nuclei. In these experiments, a beam of ions is inelastically scattered on a target at energies below the Coulomb barrier, ensuring that the interaction is purely electromagnetic. This process excites the nucleus to low-lying collective states, and the subsequent de-excitation γ-rays provide information on the electromagnetic transition probabilities and, by extension, the shape of the nucleus.

Experiments studying neutron-deficient polonium isotopes, including ¹⁹⁸Po, have been conducted at the REX-ISOLDE (Radioactive ion beam EXperiment at ISOLDE) facility at CERN. bg.ac.rsresearchgate.netisolde.cern At ISOLDE (Isotope Separator On-Line DEvice), polonium isotopes are produced through spallation reactions induced by a high-energy proton beam on a uranium carbide (UCx) target. researchgate.netaps.org The produced isotopes are then ionized, mass-separated, and injected into the REX post-accelerator.

The REX-ISOLDE facility accelerates the radioactive ion beams to energies suitable for Coulomb excitation experiments, typically around 2.85 MeV/u. researchgate.netkuleuven.be These post-accelerated beams of ¹⁹⁸Po are then directed onto a secondary target, often a material with a well-understood nuclear structure like ¹²⁰Sn or ¹⁰⁴Pd. kuleuven.be The experimental setup for these measurements is complex, typically involving a highly efficient gamma-ray spectrometer, such as the Miniball array, coupled with a particle detection system to detect the scattered beam and target nuclei in coincidence with the emitted γ-rays. kuleuven.beresearchgate.net The Miniball array, composed of segmented high-purity germanium detectors, allows for precise measurement of the γ-ray energies and emission angles. kuleuven.be

A significant challenge in these experiments can be the presence of isobaric contamination, particularly from thallium isotopes. kuleuven.be Techniques like the Laser Ion Source and Trap (LIST) have been developed to suppress such contaminants and provide purer beams of polonium isotopes. kuleuven.beresearchgate.net

The analysis of Coulomb excitation data allows for the extraction of key information about the collective properties of ¹⁹⁸Po. A central aspect of the analysis is the determination of the reduced transition probabilities, B(E2), which are a measure of the likelihood of an electric quadrupole (E2) transition occurring between two nuclear states. These values are directly related to the nuclear deformation. bg.ac.rs

In the case of ¹⁹⁸Po, multistep Coulomb excitation has been observed, populating not only the first excited 2⁺ state but also higher-lying states such as the 4⁺₁, 0⁺₂, and 2⁺₂ states. bg.ac.rsresearchgate.net The analysis involves comparing the measured γ-ray yields with theoretical calculations from Coulomb excitation codes like GOSIA. bg.ac.rskuleuven.be This allows for the determination of a set of E2 and M1 matrix elements that describe the electromagnetic properties of the low-lying states. bg.ac.rs These experimental results are then compared with various nuclear models, such as the interacting boson model and beyond-mean-field calculations, to interpret the underlying nuclear structure and investigate phenomena like shape coexistence. bg.ac.rs The extracted matrix elements provide stringent tests for these theoretical models.

Table 1: Selected Experimental Data from Coulomb Excitation of ¹⁹⁸Po

Property	Value	Reference
Multistep Excitation	Observed population of 4⁺₁, 0⁺₂, and 2⁺₂ states	bg.ac.rsresearchgate.net

Laser Spectroscopy Techniques

Laser spectroscopy is a high-precision tool used to investigate the fundamental properties of atomic nuclei, such as their spins, magnetic dipole and electric quadrupole moments, and changes in mean-square charge radii. These measurements provide crucial information about the size and shape of the nucleus, as well as the ordering of nuclear energy levels.

The Resonance Ionization Laser Ion Source (RILIS) at facilities like ISOLDE is a powerful technique for producing pure beams of radioactive ions for study, and for performing spectroscopic measurements. researchgate.netkuleuven.bekuleuven.be RILIS utilizes a multi-step process where lasers are tuned to specific atomic transitions of an element, selectively exciting and ionizing the atoms of interest. kuleuven.be This element selectivity is crucial for studying isotopes like ¹⁹⁸Po, which are often produced alongside a variety of other reaction products. kuleuven.be

For polonium, which has no stable isotopes, the development of efficient ionization schemes was a necessary first step. kuleuven.bekuleuven.be Researchers have tested and established three-step photoexcitation schemes for polonium at RILIS. aps.orgkuleuven.be The process involves exciting a polonium atom from its ground state through two intermediate excited states before a final step ionizes the atom. aps.org The high efficiency and selectivity of RILIS have been demonstrated in the production of polonium isotope chains, including ¹⁹⁸Po. kuleuven.be

By scanning the frequency of one of the lasers in the RILIS process and measuring the resulting ion rate, one can perform in-source laser spectroscopy. kuleuven.bearxiv.org This technique allows for the measurement of the isotope shift, which is the small difference in the energy of an atomic transition for different isotopes of the same element. arxiv.orgresearchgate.net

The isotope shift has two main components: the mass shift and the field shift. The field shift is directly proportional to the change in the mean-square charge radius (δ⟨r²⟩) between the isotopes. arxiv.org Therefore, by measuring the isotope shifts for a chain of isotopes, including ¹⁹⁸Po, and after accounting for the mass shift, scientists can deduce the changes in the nuclear size and shape along the isotopic chain. arxiv.orgresearchgate.net

In-source resonance ionization laser spectroscopy has been performed on a range of even-A polonium isotopes from ¹⁹²Po to ²¹⁸Po. arxiv.orgaps.org These measurements have revealed a surprisingly early onset of nuclear deformation in the neutron-deficient polonium isotopes, starting from ¹⁹⁸Po and becoming more pronounced for lighter isotopes. arxiv.org The extracted changes in the mean-square charge radii provide a sensitive probe of nuclear structure, revealing deviations from the expected spherical shape near the N=126 shell closure and offering critical data for testing and refining nuclear models. arxiv.orgresearchgate.net

Table 2: Laser Spectroscopy Details for Polonium Isotopes

Technique	Application to ¹⁹⁸Po	Key Findings	References
RILIS	Production and selective ionization of ¹⁹⁸Po	Established efficient three-step ionization scheme	aps.orgresearchgate.netkuleuven.be

Determination of Nuclear Charge Radii via Laser Spectroscopy

Laser spectroscopy is a powerful tool for probing the properties of atomic nuclei. kuleuven.be By measuring the minute shifts in the energy levels of atomic electrons, known as isotope shifts, physicists can deduce the changes in the mean-square charge radius of the nucleus. aps.orgarxiv.org For polonium isotopes, in-source resonant ionization laser spectroscopy has been a key technique. aps.orgarxiv.org

This method involves the production of polonium isotopes, including ¹⁹⁸Po, at facilities like CERN's ISOLDE. arxiv.org The isotopes are produced through reactions such as the spallation of a uranium carbide (UCx) target with high-energy protons. arxiv.org The produced atoms are then selectively ionized by a multi-step laser process tuned to specific atomic transitions of polonium. aps.orgresearchgate.net The number of ions produced is recorded as a function of the laser frequency, creating a spectrum that reveals the hyperfine structure and isotope shifts. kuleuven.beresearchgate.net

In the case of polonium, the to transition at a wavelength of 843.38 nm has been utilized. aps.orgarxiv.org By comparing the measured isotope shifts of a series of polonium isotopes, including those around ¹⁹⁸Po, with data from stable isotopes, the changes in the mean-square charge radius (δ⟨r²⟩) can be extracted. aps.orgarxiv.orgaps.org These experimental data are crucial for testing and refining large-scale atomic calculations that are essential for this extraction. aps.orgarxiv.org Studies on neutron-deficient polonium isotopes have revealed a surprisingly early departure from sphericity when moving to lighter masses. aps.orgarxiv.org

The charge radius for Polonium-198 has been determined to be 5.5146(178) femtometers. chemlin.org

Table 1: Nuclear Charge Radius of Polonium-198

Property	Value
Nuclear Charge Radius (fm)	5.5146(178)

This table presents the experimentally determined nuclear charge radius of the Polonium-198 atom.

Decay Spectroscopy Investigations (Alpha, Beta, Gamma)

Decay spectroscopy provides fundamental information about the stability and structure of a nucleus. Polonium-198 is a radioactive isotope with a half-life of 1.760(24) minutes. chemlin.org It undergoes two primary modes of decay: alpha (α) decay and electron capture/positron (EC/β⁺) decay. chemlin.orgkaeri.re.kr

Alpha Decay: Approximately 57% of ¹⁹⁸Po atoms decay via the emission of an alpha particle, transforming into Lead-194 (¹⁹⁴Pb). chemlin.orgperiodictable.com The decay energy for this process is 6.3097(14) MeV. chemlin.org The study of alpha decay energies across a range of isotopes provides insights into nuclear shell structure and binding energies. researchgate.net

Electron Capture and Positron Decay: The remaining 43% of ¹⁹⁸Po decays occur through electron capture or positron emission to Bismuth-198 (¹⁹⁸Bi). chemlin.orgperiodictable.com The total decay energy for this branch is 3.90(3) MeV. chemlin.org

Gamma Decay: Following alpha or beta decay, the daughter nucleus may be left in an excited state. It then de-excites by emitting gamma (γ) rays. The study of these gamma rays, including their energies and intensities, allows for the construction of a detailed decay scheme, revealing the energy levels and their properties (spin and parity) in the daughter nuclei. jyu.fi In the broader context of polonium isotopes, gamma-ray spectroscopy is also used to study the decay of isomeric states, which are long-lived excited states. jyu.fiiaea.org For instance, ¹⁹⁸Po has known isomeric states, such as an 11- state at 2565.92(20) keV with a half-life of 200(20) ns. chemlin.org

Table 2: Decay Properties of Polonium-198

Property	Value
Half-life	1.760(24) minutes
Alpha Decay
Probability	57(2) % chemlin.orgperiodictable.com
Daughter Nuclide	¹⁹⁴Pb chemlin.orgperiodictable.com
Decay Energy	6.3097(14) MeV chemlin.org
Electron Capture/Beta-plus Decay
Probability	43(2) % chemlin.orgperiodictable.com
Daughter Nuclide	¹⁹⁸Bi chemlin.orgperiodictable.com
Decay Energy	3.90(3) MeV chemlin.org

This interactive table summarizes the key decay characteristics of the Polonium-198 isotope.

Multi-Nucleon Transfer Reaction Studies for Populating Polonium-198 Excited States

To study the structure of excited states in nuclei like ¹⁹⁸Po, which are not easily accessible through other means, multi-nucleon transfer (MNT) reactions are a valuable tool. cern.chaps.org These reactions involve the collision of a projectile nucleus with a target nucleus, where several protons and neutrons are exchanged between them. aps.org This process can populate a wide range of nuclei, including neutron-deficient isotopes, in various excited states. cern.chinfn.it

For producing neutron-deficient polonium isotopes, a fusion-evaporation reaction, such as ¹⁷⁴Yb(²⁹Si,5n)¹⁹⁸Po, has been used. arxiv.org In this reaction, a Silicon-29 beam bombards a Ytterbium-174 target, fusing to form a compound nucleus that then evaporates five neutrons to produce ¹⁹⁸Po. arxiv.org While effective, MNT reactions offer a complementary approach, particularly for exploring a broader landscape of excited states and nuclei that are further from stability. cern.chinfn.it

The study of MNT reactions, such as those involving heavy ions like ¹³⁶Xe on a ²⁰⁸Pb target, provides insight into the production cross-sections of various projectile-like and target-like fragments. aps.org Although specific MNT reactions to populate excited states in ¹⁹⁸Po are not detailed in the provided context, the general methodology is well-established. aps.orgjinr.ru The products of these reactions are identified, and their excited states are studied through the detection of prompt gamma rays emitted during de-excitation. infn.it This technique allows for the investigation of yrast states—the states of lowest energy for a given angular momentum—and other nuclear structure phenomena. jyu.fi For neutron-deficient polonium isotopes, such studies have been crucial in understanding the interplay between single-particle configurations and collective vibrations. aps.org

The advantage of MNT reactions is their ability to populate a wide array of isotopes in a single experiment, making them an attractive method for producing new neutron-deficient nuclei. cern.charxiv.org

Nuclear Reactions and Production Mechanisms of Polonium 198

Synthesis Routes for Polonium-198

Fusion-evaporation reactions are a common method for producing neutron-deficient nuclei like Polonium-198. aps.org This process involves the collision of a heavy-ion projectile with a target nucleus, leading to the formation of a compound nucleus which then de-excites by evaporating particles, primarily neutrons.

For instance, the bombardment of ¹⁹⁷Au targets with a ²⁰Ne beam can produce various polonium isotopes, including ¹⁹⁸Po. arxiv.org In experiments conducted at the GSI Helmholtzzentrum für Schwerionenforschung, velocity distributions of heavy residues from the reaction of ²⁰Ne with ¹⁹⁷Au were measured, identifying polonium isotopes with mass numbers from 195 to 203. arxiv.org These studies help in understanding the dynamics of complete and incomplete fusion reactions. arxiv.org

Another example is the reaction of ⁴⁰Ar with ¹⁶⁴Dy, which has been used to produce ¹⁹⁹Po and ²⁰⁰Po. aps.org While these reactions demonstrate the feasibility of producing polonium isotopes, the cross-sections for producing specific isotopes like ¹⁹⁸Po can be very small. aps.org

The study of such reactions provides insight into the onset of collective motion in neutron-deficient polonium nuclei. iaea.org For example, in-beam studies of transitions in these isotopes, produced via Si-induced heavy-ion fusion evaporation reactions on enriched Yb targets, have been conducted to understand their nuclear structure. iaea.org

Table 1: Examples of Fusion-Evaporation Reactions for Polonium Isotope Production

Projectile	Target	Compound Nucleus (example)	Product Isotope(s)
²⁰Ne	¹⁹⁷Au	²¹⁷Fr*	¹⁹⁵⁻²⁰³Po, At isotopes arxiv.org
⁴⁰Ar	¹⁶⁴Dy	²⁰⁴Po*	¹⁹⁹Po, ²⁰⁰Po aps.org
Si ions	Yb targets	---	Neutron-deficient Po isotopes iaea.org
¹⁸O, ²²Ne, etc.	²⁴⁸Cm	---	Heavy Po isotopes in2p3.fr

Note: The compound nucleus is highly excited and undergoes particle evaporation to form the final product isotopes.

Polonium isotopes can be synthesized by bombarding stable heavy elements like bismuth (²⁰⁹Bi) or lead with light particles such as protons or deuterons in a cyclotron. nih.govwikipedia.orgwikidoc.orgchemeurope.com This method is particularly useful for producing longer-lived isotopes like ²⁰⁸Po and ²⁰⁹Po, though it is an expensive process. nih.govwikipedia.org

Specifically, proton bombardment of bismuth can lead to (p,xn) reactions, where 'x' represents the number of neutrons emitted. For the production of ¹⁹⁸Po, a reaction such as ²⁰⁹Bi(p, 12n)¹⁹⁸Po would be required, which necessitates high-energy protons. The bombardment of bismuth with 150-MeV protons has been used to prepare polonium activity for study. escholarship.org Similarly, deuteron (B1233211) bombardment of bismuth can result in the formation of polonium isotopes. aps.org

The bombardment of lead isotopes with protons or deuterons is another viable route. nih.govchemeurope.com For example, bombarding lead in a cyclotron can produce isotopes like ²⁰⁸Po and ²⁰⁹Po. wikidoc.orgchemeurope.comchemlin.org

Spallation is a nuclear reaction in which a high-energy particle, such as a proton, strikes a heavy nucleus, causing the ejection of numerous nucleons (protons and neutrons) and leaving behind a lighter residual nucleus. osti.gov This method is capable of producing a wide range of isotopes, including neutron-deficient ones like Polonium-198.

At the CERN-ISOLDE facility, polonium isotopes have been produced through the proton-induced spallation of uranium targets. cern.chresearchgate.net A 1.4 GeV proton beam is directed onto a uranium carbide target, and the resulting reaction products, including various polonium isotopes, are then separated and ionized. cern.chresearchgate.net This technique has been instrumental in studying the properties of a range of polonium isotopes from ¹⁹¹Po to ²¹⁸Po. researchgate.net

The production of light and intermediate-mass nuclides from the proton-induced spallation of uranium at 1 GeV has been extensively studied, demonstrating the wide variety of isotopes that can be formed through this process. osti.gov While spallation of uranium primarily leads to fission products, it also produces a range of other nuclides through the fragmentation of the target nucleus. aps.org

Reaction Cross Section Analysis for Polonium Production

The cross section of a nuclear reaction is a measure of its probability. For the production of polonium isotopes, the cross sections can vary significantly depending on the reaction type, projectile energy, and target nucleus.

In fusion-evaporation reactions, such as ⁴⁰Ar on ¹⁶⁴Dy, the measured cross sections for producing polonium isotopes were found to be much smaller than theoretical calculations. aps.org This discrepancy is attributed to factors like angular momentum cutoff and a high fission width of the compound nucleus. aps.org For the reaction of ²⁰Ne with ¹⁹⁷Au at a bombarding energy of 298 MeV, the cross sections for producing polonium isotopes were measured and analyzed. arxiv.org

For particle-induced reactions, the cross sections for the formation of polonium isotopes from deuteron bombardment of bismuth at 10 MeV have been determined. aps.org The cross section for the formation of Radium F (²¹⁰Po) was found to be 9 x 10⁻²⁹ cm². aps.org

Databases and compilations of nuclear reaction cross sections are available, which include data for proton-induced reactions on various targets. oecd-nea.orgjaea.go.jp These are essential for predicting the yield of specific isotopes like ¹⁹⁸Po in different experimental setups.

Production Yield Measurements in Research Facilities

The yield of a specific isotope in a nuclear reaction is the number of atoms produced per unit of time or per incident particle. At facilities like CERN's ISOLDE, the yields of various polonium isotopes have been measured.

For ¹⁹⁸Po, the ISOLDE Yield Database reports a yield of 1.20e+7 ions per microcoulomb (µC) of 1.4 GeV protons from a uranium carbide target using a Resonance Ionizer Laser Ion Source (RILIS). cern.ch This demonstrates the feasibility of producing significant quantities of this short-lived isotope for research purposes.

Table 2: Measured Production Yield of Polonium-198 at ISOLDE

Isotope	Driver Beam	Energy (GeV)	Target	Ion Source	Yield (/µC)	Reference
¹⁹⁸Po	PSB	1.4	U Carbide	RILIS-W	1.20e+7	cern.ch

PSB: Proton Synchrotron Booster RILIS-W: Resonance Ionizer Laser Ion Source with Tungsten capillary

The yields of other neutron-deficient polonium isotopes have also been quantified at ISOLDE, providing valuable data for planning experiments that require these rare nuclei. cern.ch

Challenges in Experimental Production of Neutron-Deficient Polonium Isotopes

The production and study of neutron-deficient polonium isotopes like ¹⁹⁸Po present several experimental challenges.

Low Production Cross Sections: The probability of producing these specific isotopes can be very low, requiring high-intensity beams and long irradiation times to generate a sufficient quantity for experimental study. aps.org

Short Half-Lives: Many neutron-deficient isotopes have very short half-lives. For example, ¹⁹⁸Po has a half-life of 1.76 minutes. chemlin.org This necessitates rapid separation and measurement techniques to study their properties before they decay.

Competition from Other Reaction Channels: In any nuclear reaction, there are multiple possible outcomes (reaction channels). The desired reaction channel for producing a specific isotope may have to compete with other, more probable channels like fission, which can significantly reduce the yield of the isotope of interest. aps.org

Separation and Identification: The product of a nuclear reaction is often a complex mixture of different isotopes and elements. Efficient and selective techniques, such as mass separation and laser ionization, are required to isolate the desired isotope. cern.chresearchgate.net

Availability of Enriched Targets and Specialized Projectiles: Some production routes require specific, often expensive, enriched target materials or heavy-ion beams that are only available at a limited number of research facilities. aps.orgiaea.org

Despite these challenges, ongoing developments in accelerator technology, targetry, and detection systems continue to push the boundaries of what is possible in the study of exotic nuclei like Polonium-198.

Systematics Within the Polonium Isotopic Chain: Insights from Polonium 198

Trends in Nuclear Properties Across Neutron-Deficient Polonium Isotopes

The neutron-deficient polonium isotopes exhibit a systematic evolution in their nuclear properties as the neutron number decreases. These trends provide valuable insights into the interplay of single-particle and collective degrees of freedom in the nuclear structure.

The mean-square charge radii of the polonium isotopes show a distinct trend that signals an onset of deformation away from the spherical shapes observed closer to the N=126 shell closure. researchgate.netaps.org In-source resonance-ionization spectroscopy techniques have been employed to measure the isotope shifts and deduce the changes in the nuclear mean-square charge radii for a range of polonium isotopes. researchgate.net

Combined analysis of data for both even-A and odd-A polonium isotopes indicates that a departure from sphericity begins as early as at Polonium-197 and Polonium-198. researchgate.net This is significantly earlier than what was previously suggested by both theoretical models and other experimental studies. researchgate.net Unlike the neighboring mercury isotopes, where a pronounced odd-even staggering of charge radii is observed when approaching the neutron mid-shell, the polonium isotopes exhibit a smoother trend. researchgate.net The charge radii of both ground and isomeric states of the odd-A polonium isotopes follow the same general trend as their even-A counterparts. researchgate.net This early onset of deformation in the neutron-deficient polonium isotopes is attributed to the mixing of normal and intruder configurations in their ground states, which correspond to proton pair excitations across the Z=82 energy gap. aps.org

Table 1: Changes in Mean-Square Charge Radii (δ⟨r²⟩) and Deformation Parameter (β₂) for Select Neutron-Deficient Polonium Isotopes

Isotope	Iπ	δ⟨r²⟩ (fm²)	(β₂²)¹/²
¹⁹¹Po (hs)	(11/2⁺-15/2⁺)	-0.364	0.17
¹⁹³Po (ls)	(3/2⁻)	-0.291	0.15
¹⁹³Po (hs)	(13/2⁺)	-0.283	0.15
¹⁹⁵Po (ls)	(3/2⁻)	-0.219	0.12
¹⁹⁵Po (hs)	(13/2⁺)	-0.211	0.12
¹⁹⁶Po	0⁺	-0.187	0.11
¹⁹⁷Po (ls)	(3/2⁻)	-0.154	0.10
¹⁹⁷Po (hs)	(13/2⁺)	-0.150	0.10
¹⁹⁸Po	0⁺	-0.122	0.08
²⁰⁰Po	0⁺	-0.071	0.05
²⁰²Po	0⁺	-0.034	0.03
²⁰⁴Po	0⁺	-0.010	0.01
²⁰⁶Po	0⁺	0.000	0.00
²⁰⁸Po	0⁺	0.000	0.00
²¹⁰Po	0⁺	0.000	0.00

Data adapted from research on charge radii of polonium isotopes. The values are relative to a reference isotope and provide a measure of the nuclear size and shape.

The energy levels of the even-even polonium isotopes from Polonium-198 to Polonium-208 exhibit characteristics of vibrational nuclei, with the energy of the first 2⁺ state being relatively high and the ratio E(4⁺)/E(2⁺) being close to 2.0. However, as the neutron number decreases towards the middle of the shell, the energy of the first 2⁺ state decreases, and the E(4⁺)/E(2⁺) ratio increases, indicating a transition towards a more rotational-like structure. This is consistent with the onset of deformation inferred from the charge radii measurements.

In the more neutron-deficient polonium isotopes, including those around Polonium-198, the level schemes become more complex, with the appearance of low-lying 0⁺ states that are interpreted as bandheads of rotational bands. aps.org This phenomenon, known as shape coexistence, is a prominent feature in this region of the nuclear chart. aps.org The existence of several isomeric states in these isotopes is another interesting feature, arising from different neutron-proton configurations. iaea.org

Comparative Studies with Neighboring Isotopic Chains (e.g., Lead, Mercury)

The nuclear structure of the polonium isotopes is best understood in comparison with the neighboring isotopic chains of lead (Z=82) and mercury (Z=80). The lead isotopes, with their closed proton shell, are characterized by a high degree of sphericity, which is maintained even in very neutron-deficient isotopes. aps.org Recent measurements have shown that the ground states of even-even lead isotopes remain spherical down to N=100, which is a strong indicator of a robust Z=82 shell closure. aps.org

In contrast, the polonium isotopes, with two protons outside the closed shell, show a greater susceptibility to deformation. aps.org The mercury isotopes (two proton holes relative to lead) also exhibit shape coexistence, with a well-known staggering of their charge radii. researchgate.net However, the onset of deformation in polonium appears to be more gradual than the abrupt changes seen in mercury. researchgate.net

A comparative study of the g-factors of isomers in mercury, lead, and polonium isotopes reveals the influence of the Z=82 shell closure. arxiv.org The trends in the g-factors of 13/2⁺, 12⁺, and 33/2⁺ isomers can be explained by considering the coupling of valence neutrons, with the extra protons or proton holes in polonium and mercury acting as spectators. arxiv.org

Role of Z=82 Proton Shell Closure and N=126 Neutron Shell Closure in Polonium-198 Structure

The structure of Polonium-198 is significantly influenced by its proximity to the Z=82 proton shell closure and its position relative to the N=126 neutron shell closure. The Z=82 shell closure is a dominant feature in this region of the nuclear chart, leading to the near-spherical shapes of the lead isotopes. aps.org For polonium isotopes, having two protons beyond this closed shell makes them sensitive probes of the shell's robustness and the nature of particle-core interactions.

The crossing of the Z=82 shell to higher proton numbers has been shown to strongly accelerate alpha decay. aps.orgresearchgate.netnih.gov This is evident from the analysis of alpha-decay data for neutron-deficient isotopes from lead to thorium. aps.orgresearchgate.net The alpha-particle formation probabilities, deduced from experimental data, show a striking resemblance to the phenomenological pairing gap, supporting the conjecture that both the Z=82 and N=126 shell closures strongly influence the alpha-formation probability. aps.orgresearchgate.netnih.gov

While Polonium-198 (with N=114) is still some distance from the N=126 shell closure, the influence of this major shell gap is felt across a wide range of neutron numbers. The systematics of alpha-preformation probability, deduced within an alpha-cluster model, indicate that the N=126 and Z=82 shell closures strongly affect the formation of the alpha particle before its emission. ihep.ac.cn The expected shell effect is observed to gradually diminish as the number of valence protons or neutrons increases. ihep.ac.cn The stability and structure of nuclei around N=126 are crucial for understanding nucleosynthesis processes in astrophysics. researchgate.net

Future Directions in Polonium 198 Research

Addressing Unresolved Questions in Nuclear Structure and Shape Coexistence

One of the most compelling areas of investigation for ¹⁹⁸Po is the phenomenon of shape coexistence, where the atomic nucleus can exist in multiple distinct shapes at very similar energy levels. In the case of polonium isotopes, and particularly the neutron-deficient isotopes like ¹⁹⁸Po, there is a delicate interplay between spherical, oblate (flattened), and prolate (elongated) shapes.

The ground state of ¹⁹⁸Po is understood to be spherical, but low-lying excited states exhibit characteristics of an oblate shape. Furthermore, evidence suggests the presence of a prolate-shaped intruder band at a slightly higher energy. This complex energy landscape, where different shapes are energetically close, presents a significant challenge to both experimentalists and theorists.

Key unresolved questions that future research aims to address include:

The precise energy and properties of the prolate 0+ state: Determining the exact excitation energy and mixing of this prolate intruder state with the spherical and oblate states is crucial for a complete understanding of shape coexistence in this nucleus.

Mixing between different configurations: The extent to which the wave functions of these different shapes mix is not yet fully quantified. This mixing is a critical parameter for testing and refining nuclear models.

Transition probabilities: Precise measurements of the electromagnetic transition probabilities (B(E2) values) between the coexisting states can provide stringent tests of theoretical models and offer direct insight into the collective nature of these states.

Recent studies have utilized multi-nucleon transfer reactions to populate states in ¹⁹⁸Po and have successfully identified gamma-ray transitions within its ground-state band. These experiments provide foundational data, but higher-statistics experiments are required to observe the weaker transitions that would characterize the intruder states and the mixing between different configurations.

Advanced Spectroscopic Probes for Enhanced Precision Measurements

To address the unresolved questions surrounding ¹⁹⁸Po, researchers are turning to increasingly sophisticated experimental techniques. The challenges of producing and studying this neutron-deficient isotope—which has a half-life of only 1.77 minutes—necessitate highly sensitive and selective spectroscopic probes.

Future experimental campaigns will likely leverage the following advanced tools:

Isotope-selective laser spectroscopy: This technique allows for the measurement of nuclear moments and changes in the mean-square charge radii, providing direct information about the nuclear shape and size. Applying this to the different states in ¹⁹⁸Po would offer unambiguous insight into the shapes involved in coexistence.

Coulomb excitation at radioactive ion beam facilities: By accelerating a beam of ¹⁹⁸Po ions and scattering them from a target, researchers can induce Coulomb excitation. The pattern of gamma rays emitted during this process provides detailed information about the collective structure of the nucleus and the transition probabilities between states. Facilities such as HIE-ISOLDE at CERN are pivotal for such measurements.

Advanced gamma-ray tracking arrays: Detectors like AGATA (Advanced GAmma Tracking Array) offer unprecedented efficiency and position sensitivity for detecting gamma rays. This capability is essential for resolving the complex gamma-ray cascades that de-excite the nucleus and for identifying the very weak transitions that are key to understanding shape coexistence.

These advanced spectroscopic methods, often used in combination, will be instrumental in providing the high-precision data needed to unravel the intricate structure of ¹⁹⁸Po.

Development and Refinement of Theoretical Models for Predictive Power

The complexity of shape coexistence in ¹⁹⁸Po and neighboring nuclei provides a fertile ground for the development and testing of nuclear theoretical models. While current models can qualitatively describe the observed phenomena, achieving quantitative agreement and predictive power remains a significant challenge.

Future theoretical efforts will focus on several key areas:

Monte Carlo Shell Model (MCSM): This model has shown promise in describing the structure of nuclei in this region. Further development and application of MCSM calculations, incorporating larger model spaces and more realistic effective interactions, are expected to provide a more detailed picture of the interplay of different configurations in ¹⁹⁸Po.

Beyond-Mean-Field Models: Theories that go beyond the mean-field approximation, such as the Generator Coordinate Method (GCM) based on energy density functionals, are essential for describing the mixing of different shapes. Refining these models to better account for the correlations responsible for shape coexistence is a high priority.

Symmetry-conserving configuration-mixing calculations: These models aim to provide a microscopic description of nuclear structure by considering the underlying symmetries of the nuclear force. Applying these state-of-the-art calculations to ¹⁹⁸Po will be a stringent test of our understanding of nuclear structure in this mass region.

The synergy between high-precision experimental data and the refinement of these theoretical models is crucial. New experimental results will provide the necessary constraints to guide the development of more robust and predictive theories of nuclear structure.

Data Tables

Table 1: Known Properties of Polonium-198

Property	Value
Half-life	1.77 minutes
Main Decay Mode	Alpha decay
Ground State Shape	Spherical
Known Excited State Shape	Oblate

Conclusion

Summary of Key Research Findings on Polonium-198 Nuclear Structure and Decay

Research on Polonium-198 has revealed a nucleus with a rich and complex structure. Its ground state is spherical with a spin-parity of 0⁺, and it decays with a half-life of 1.76 minutes via competing alpha decay and electron capture channels. chemlin.orgmit.eduwikipedia.org Key findings include the existence of metastable isomers and the observation of collective phenomena not common in this region of the nuclear chart. chemlin.org Specifically, ¹⁹⁸Po exhibits evidence of octupole instability and was the first nucleus with Z>83 where a superdeformed band was identified. osti.govosti.gov Furthermore, studies of its fission point to an asymmetric splitting process, highlighting its transitional nature between different modes of fission. researchgate.net

Broader Implications for Fundamental Nuclear Physics Theories and Models

The unique characteristics of Polonium-198 have significant implications for the broader field of nuclear physics. The observation of coexisting nuclear shapes (spherical, superdeformed, octupole-vibrational) in a single nucleus provides a challenging testing ground for models of nuclear structure and deformation. The study of its fission properties contributes to a more unified picture of the fission process across the nuclear landscape. Data on ¹⁹⁸Po helps to constrain the parameters used in theoretical models, leading to a more robust and predictive understanding of the atomic nucleus, especially in the heavy and superheavy regions.

Table of Compound Names Mentioned

Compound Name	Formula
Polonium-198	¹⁹⁸Po
Lead-194	¹⁹⁴Pb
Bismuth-198	¹⁹⁸Bi
Radon-202	²⁰²Rn
Tungsten-182	¹⁸²W
Neon-20	²⁰Ne
Ytterbium-170	¹⁷⁰Yb
Silicon-28	²⁸Si
Lead-208	²⁰⁸Pb
Mercury	Hg
Lead	Pb
Polonium	Po
Radon	Rn
Bismuth	Bi

Q & A

Basic Research Questions

Q. What are the established methods for synthesizing and characterizing Polonium-198 in laboratory settings?

• Methodological Answer : Po-198 synthesis typically involves neutron irradiation of bismuth-209 (Bi-209) via the reaction $^{209}\text{Bi}(n, \gamma)^{210}\text{Bi}$, followed by β⁻ decay to $^{210}\text{Po}$. Isotopic separation requires radiochemical techniques such as solvent extraction or ion-exchange chromatography to isolate Po-198 from decay byproducts . Characterization involves alpha spectroscopy for decay energy verification (e.g., 5.3 MeV α-particles) and gamma spectroscopy for purity assessment. Experimental protocols must adhere to radiation safety standards, including shielded gloveboxes and real-time dosimetry .

Q. How do researchers ensure reproducibility in Po-198 decay studies?

• Methodological Answer : Reproducibility hinges on documenting (i) neutron flux parameters during irradiation, (ii) decay time intervals to account for half-life ($t_{1/2} \approx 3.1$ minutes for Po-198), and (iii) detector calibration using certified reference materials (e.g., $^{241}\text{Am}$ for alpha spectrometry). Detailed protocols should align with IUPAC guidelines for nuclear data reporting, including uncertainty margins for half-life and decay energy .

Advanced Research Questions

Q. What experimental designs address challenges in isolating Po-198 from other polonium isotopes (e.g., Po-210)?

• Methodological Answer : Isotopic separation requires optimizing:

• Chemical selectivity : Use of hydrochloric acid (HCl) to form PoCl₄ complexes, selectively extracted into organic phases (e.g., diisopropyl ether).
• Time-resolved purification : Exploit Po-198’s short half-life by timing extraction steps to minimize interference from longer-lived isotopes like Po-210 ($t_{1/2} \approx 138$ days).
• Mass spectrometry validation : Accelerator mass spectrometry (AMS) can distinguish isotopic ratios at ultra-trace levels (<1 ng) .

Q. How can computational models improve predictions of Po-198 decay pathways?

• Methodological Answer : Density Functional Theory (DFT) and Monte Carlo simulations are used to predict α-decay energies and branching ratios. Key steps include:

• Parameterization : Input nuclear binding energies and Q-values from the Atomic Mass Evaluation (AME) database.
• Validation : Compare simulated decay spectra with experimental data (e.g., discrepancies in predicted vs. observed half-lives may indicate unaccounted nuclear shell effects) .

Q. What strategies resolve contradictions in reported Po-198 cross-section data?

• Methodological Answer : Contradictions often arise from neutron flux heterogeneity or detector efficiency variations. Mitigation involves:

• Meta-analysis : Aggregate data from peer-reviewed studies (e.g., EXFOR database) and apply weighted averages based on measurement precision.
• Sensitivity testing : Vary parameters (e.g., irradiation time, target purity) in controlled experiments to isolate systematic errors .

Data Analysis & Interpretation

Q. How should researchers statistically validate Po-198 decay constants in low-count experiments?

• Methodological Answer : Use Bayesian inference to model low-count data, incorporating Poisson distributions for alpha-particle detection. Tools like BAYESTRAT or Markov Chain Monte Carlo (MCMC) algorithms improve confidence intervals. Report results with likelihood ratios and p-values to distinguish signal from background noise .

Q. What criteria determine the inclusion/exclusion of outlier data in Po-198 studies?

• Methodological Answer : Apply Grubbs’ test or Chauvenet’s criterion to identify outliers. For example, exclude alpha-energy measurements deviating >3σ from the mean unless justified by systematic errors (e.g., detector dead time). Transparent reporting of excluded data is critical for auditability .

Safety & Compliance

Q. What safety protocols are essential for handling Po-198 in academic labs?

• Methodological Answer :

• Containment : Use double-walled containment systems with HEPA filtration to prevent aerosol dispersion.
• Monitoring : Deploy real-time alpha-particle detectors (e.g., scintillation counters) and periodic swab tests for contamination.
• Training : Mandate radiation safety certification (e.g., IAEA training modules) and emergency response drills .

Future Research Directions

Q. How can Po-198’s short half-life be leveraged in novel applications (e.g., targeted alpha therapy)?

• Methodological Answer : Explore chelation chemistry to bind Po-198 to biomolecules (e.g., antibodies) for rapid tumor targeting. Challenges include optimizing ligand stability during the isotope’s brief decay window. Preliminary studies suggest using macrocyclic ligands (e.g., DOTA) to enhance complex stability .